molecular formula C31H42Cl2N2O4 B1207706 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-

3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-

Cat. No.: B1207706
M. Wt: 577.6 g/mol
InChI Key: DXVAGWWNINMAJN-KOMJKGKSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-, also known as 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-, is a useful research compound. Its molecular formula is C31H42Cl2N2O4 and its molecular weight is 577.6 g/mol. The purity is usually 95%.
The exact mass of the compound 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 620480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C31H42Cl2N2O4

Molecular Weight

577.6 g/mol

IUPAC Name

[(1S,3bR,10aR,12aS)-10a,12a-dimethyl-7-oxo-2,3,3a,3b,4,5,8,9,10,10b,11,12-dodecahydro-1H-indeno[4,5-i][3]benzazepin-1-yl] 2-[4-[bis(2-chloroethyl)amino]phenoxy]acetate

InChI

InChI=1S/C31H42Cl2N2O4/c1-30-13-16-34-28(36)19-21(30)3-8-24-25-9-10-27(31(25,2)12-11-26(24)30)39-29(37)20-38-23-6-4-22(5-7-23)35(17-14-32)18-15-33/h4-7,19,24-27H,3,8-18,20H2,1-2H3,(H,34,36)/t24-,25?,26?,27-,30-,31-/m0/s1

InChI Key

DXVAGWWNINMAJN-KOMJKGKSSA-N

Isomeric SMILES

C[C@]12CCC3[C@H](C1CC[C@@H]2OC(=O)COC4=CC=C(C=C4)N(CCCl)CCCl)CCC5=CC(=O)NCC[C@]35C

Canonical SMILES

CC12CCC3C(C1CCC2OC(=O)COC4=CC=C(C=C4)N(CCCl)CCCl)CCC5=CC(=O)NCCC35C

Synonyms

17 beta-hydroxy-3-aza-A-homo-4 alpha-androsten-4-one-p-N,N-bis(2-chloroethyl)aminophenoxyacetate
17-hydroxy-3-aza-A-homo-4-androsten-4--one-4-N,N-bis(2-chloroethyl)aminophenoxyacetate
NSC 620480
NSC-620480

Origin of Product

United States

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